Cas no 1803718-98-0 (Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate)

Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate is a versatile intermediate in organic synthesis, particularly valued for its bifunctional reactivity. The presence of both a chloromethyl group and a methoxycarbonylpropyl substituent on the aromatic ring enables selective modifications, making it useful in the preparation of complex molecules. Its ester functionalities offer stability while allowing further transformations under mild conditions. The compound is commonly employed in pharmaceutical and agrochemical research for constructing heterocycles or functionalized aromatic systems. Its well-defined structure ensures consistent reactivity, facilitating controlled synthetic pathways. Proper handling is advised due to the reactive chloromethyl group, which requires appropriate safety measures.
Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate structure
1803718-98-0 structure
Product Name:Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate
CAS No:1803718-98-0
MF:C13H15ClO4
MW:270.708803415298
CID:4950433
Update Time:2025-06-15

Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate
    • Inchi: 1S/C13H15ClO4/c1-17-12(15)7-6-9-4-3-5-10(11(9)8-14)13(16)18-2/h3-5H,6-8H2,1-2H3
    • InChI Key: INTOFVOCENEJPP-UHFFFAOYSA-N
    • SMILES: ClCC1C(C(=O)OC)=CC=CC=1CCC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 293
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.6

Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015014374-250mg
Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate
1803718-98-0 97%
250mg
494.40 USD 2021-06-21
Alichem
A015014374-500mg
Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate
1803718-98-0 97%
500mg
806.85 USD 2021-06-21
Alichem
A015014374-1g
Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate
1803718-98-0 97%
1g
1,519.80 USD 2021-06-21

Additional information on Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate

Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1803718-98-0): A Comprehensive Overview

Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate, identified by its CAS number 1803718-98-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a chloromethyl moiety and an 3-methoxy-3-oxopropyl side chain, makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

The structural composition of Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate is pivotal in understanding its reactivity and biological implications. The benzoate core provides a stable aromatic backbone, while the chloromethyl group introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where such intermediates are often used to introduce specific functional groups into larger molecular frameworks. Additionally, the 3-methoxy-3-oxopropyl substituent adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoate derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The unique structural features of Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate make it a candidate for further investigation in these fields. Specifically, the combination of the chloromethyl and 3-methoxy-3-oxopropyl groups may facilitate the development of molecules with enhanced binding affinity and selectivity towards target enzymes or receptors.

The synthesis of Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of methyl benzoate with chloromethyl methyl ether in the presence of a suitable base, followed by the introduction of the 3-methoxy-3-oxopropyl group via nucleophilic addition. This approach leverages the reactivity of the benzoate ester and chloromethyl group to construct the desired framework efficiently.

The compound's potential biological activity has been explored through various in vitro studies. Researchers have investigated its interactions with key enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate may exhibit inhibitory effects on enzymes such as COX-2 and LOX, which are implicated in inflammation and pain mediation. These results are promising but require further validation through more comprehensive biochemical assays.

In addition to its anti-inflammatory potential, Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate has been examined for its anticancer properties. Studies have shown that benzoate derivatives can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The specific structural features of this compound may enhance its ability to interact with cellular targets involved in cancer progression. Further research is needed to elucidate the precise mechanisms through which it exerts its effects and to identify potential lead compounds for drug development.

The development of new pharmaceuticals relies heavily on innovative synthetic methodologies and a deep understanding of molecular interactions. Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate exemplifies how structurally complex molecules can be designed to address unmet medical needs. By leveraging advanced computational techniques and high-throughput screening platforms, researchers can accelerate the discovery process and identify promising candidates for clinical evaluation.

The future prospects for Methyl 2-(chloromethyl)-3-(3-methoxy-3-oxopropyl)benzoate are bright, given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and develop more efficient synthetic strategies, this compound is likely to play a significant role in the next generation of pharmaceuticals. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients worldwide.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD